Cyclotetradecanone

• CAS RN: 3603-99-4
• Molecular Formula: C14H26O
• Molecular Weight: 210.36 g/mol
• IUPAC Name: cyclotetradecanone
• InChI: InChI=1S/C14H26O/c15-14-12-10-8-6-4-2-1-3-5-7-9-11-13-14/h1-13H2
• InChI Key: FUGDHQXYVPQGLJ-UHFFFAOYSA-N
• SMILES: C1CCCCCCC(=O)CCCCCC1

Description

Cyclotetradecanone is a useful research compound. Its molecular formula is C14H26O and its molecular weight is 210.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5 g (23.8 mmol) of 1-vinylcyclododecanol, quartz reactor 25/400 mm, temperature 660° C.±10, vaporization at 125-135° C. (airbath temperature) in about 30 min. Nitrogen stream about 1-2 l/h, vacuum 4-6 mbar. The oily condensate began to crystallize in the cool trap already. 4.4 g (88% crude yield) of a wax-like solid were obtained which, according to GC and GC/MS analyses, comprises as well as 80-85% of the main component also up to about 5% cyclododecanone and about 5-10% other components which, according to the molecular masses found, are dehydrogenation products. Recrystallization twice from hexane at 0° and −20° C., gave 3.6 g (72%) of cyclotetradecanone (GC purity>98%) as colorless needles with a melting point of 56° C.